Cas no 1226456-59-2 (2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole)
2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2-ethylsulfanyl-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]imidazole
- 2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole
-
- Inchi: 1S/C19H17F3N2O2S/c1-3-27-18-23-12-17(13-4-8-15(25-2)9-5-13)24(18)14-6-10-16(11-7-14)26-19(20,21)22/h4-12H,3H2,1-2H3
- InChI Key: CNXPBOIBSDHUSR-UHFFFAOYSA-N
- SMILES: C1(SCC)N(C2=CC=C(OC(F)(F)F)C=C2)C(C2=CC=C(OC)C=C2)=CN=1
2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2964-3542-2μmol |
2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole |
1226456-59-2 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
| Life Chemicals | F2964-3542-5μmol |
2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole |
1226456-59-2 | 90%+ | 5μl |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2964-3542-10μmol |
2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole |
1226456-59-2 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2964-3542-20μmol |
2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole |
1226456-59-2 | 90%+ | 20μl |
$79.0 | 2023-04-28 | |
| Life Chemicals | F2964-3542-1mg |
2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole |
1226456-59-2 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
| Life Chemicals | F2964-3542-2mg |
2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole |
1226456-59-2 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
| Life Chemicals | F2964-3542-3mg |
2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole |
1226456-59-2 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
| Life Chemicals | F2964-3542-4mg |
2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole |
1226456-59-2 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
| Life Chemicals | F2964-3542-5mg |
2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole |
1226456-59-2 | 90%+ | 5mg |
$69.0 | 2023-04-28 | |
| Life Chemicals | F2964-3542-10mg |
2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole |
1226456-59-2 | 90%+ | 10mg |
$79.0 | 2023-04-28 |
2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on 2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole
Compound CAS No. 1226456-59-2: 2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole
The compound with CAS No. 1226456-59-2, known as 2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a five-membered ring containing two nitrogen atoms. The structure of this molecule is characterized by the presence of an ethylsulfanyl group, a methoxyphenyl substituent, and a trifluoromethoxyphenyl group, all attached to the imidazole ring.
Imidazoles are well-known for their versatility in medicinal chemistry due to their ability to form hydrogen bonds and their potential to act as both donors and acceptors in molecular interactions. The ethylsulfanyl group introduces a sulfur atom into the molecule, which can enhance its pharmacokinetic properties by improving solubility and stability. The methoxyphenyl group contributes electronic effects that can modulate the activity of the compound, while the trifluoromethoxyphenyl group introduces fluorine atoms, which are known for their lipophilic nature and ability to enhance bioavailability.
Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery efforts targeting various therapeutic areas. For instance, research has demonstrated that imidazole derivatives with similar structural features exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders.
The synthesis of this compound involves a series of carefully designed reactions that ensure the precise placement of each substituent on the imidazole ring. Key steps include nucleophilic substitution reactions, coupling reactions, and oxidation processes. The use of advanced catalytic systems has enabled chemists to achieve high yields and excellent stereochemical control during the synthesis.
In terms of biological activity, this compound has shown remarkable selectivity towards specific molecular targets, such as kinases and proteases, which are critical in various disease pathways. Preclinical studies have revealed that it exhibits low toxicity and high efficacy in animal models, suggesting its potential for translation into clinical trials.
The structural features of this compound also make it an attractive candidate for further modification through medicinal chemistry optimization. By tweaking the substituents on the imidazole ring or introducing additional functional groups, researchers can potentially enhance its pharmacokinetic properties or expand its therapeutic applications.
In conclusion, CAS No. 1226456-59-2, or 2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole, represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique combination of functional groups positions it as a valuable tool in the development of novel therapeutic agents with improved efficacy and safety profiles.
1226456-59-2 (2-(ethylsulfanyl)-5-(4-methoxyphenyl)-1-[4-(trifluoromethoxy)phenyl]-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)